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For researchers, scientists, and drug development professionals, accessing large-scale
national health and statistical data is crucial for advancing scientific discovery and improving
public health. This document provides a detailed guide to the data request and application
processes for two significant data sources: the National Birth Defects Prevention Study
(NBDPS) in the United States and the National Bureau of Statistics (NBS) of China. While both
entities offer valuable data, their accessibility and application procedures differ significantly.
This guide aims to provide clear, actionable protocols and to set realistic expectations for
researchers seeking to utilize these datasets.

Section 1: The National Birth Defects Prevention
Study (NBDPS) - A Collaborative Approach to Data

Access

The National Birth Defects Prevention Study (NBDPS) is a large-scale, population-based case-
control study conducted by the Centers for Disease Control and Prevention (CDC) in the United
States. It investigated the potential causes of birth defects.[1][2] While the raw data is not
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publicly available to protect participant confidentiality, qualified researchers can gain access
through a collaborative process.[1][2][3]

Data Availability

The NBDPS collected extensive data from mothers of babies born with and without birth
defects between 1997 and 2011.[1][2] The data collected includes:

« Interview Data: Information gathered through computer-guided telephone interviews with
mothers, covering topics such as:

o Maternal health and diet

o Prescription and non-prescription drug use

o Lifestyle factors

o Occupational and environmental exposures[4][5]

o Genetic Data: DNA samples were collected from cheek cells of the mother, father, and baby
(when possible) to study genetic factors related to birth defects.[4][5]

Application Process and Protocols

Access to NBDPS data is granted through collaboration with one of the Centers for Birth
Defects Research and Prevention (CBDRP). The application process is structured and
transparent, with clear review criteria.

Table 1. NBDPS Data Application and Review Process
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Stage Key Actions and Protocols

Researchers must thoroughly review existing

NBDPS publications to ensure their proposed

[EEN

. Preliminary Research analysis does not overlap with previously
published work.[1][2] Proposals with significant
overlap will be denied.[1][2]

Applicants must identify a CBDRP center to

sponsor their research project. A list of centers

N

. Identify Collaborating Center is available on the CDC's website. If no center is
specified, the request is routed to the Georgia
Center at the CDC.[2]

Download and complete the official

Collaboration Request Form. This form requires

w

. Complete Collaboration Request Form a detailed description of the proposed research,

including the study's public health significance.

[1]

The completed form should be emailed to the
4. Submission Principal Investigator of the identified

collaborating center.[1][2]

The committee reviews requests based on

several criteria: scientific merit, benefit to public

ol

. Review by CBDRP Data Sharing Committee ) )
health, lack of conflict of interest, and the

researcher's qualifications and resources.[1][2]

If approved, researchers must adhere to strict

(o2

. Data Use Agreement and Confidentiality confidentiality and data use agreements to

protect participant privacy.[1][3]

Experimental Protocols: A Methodological Overview

The NBDPS employed a robust case-control study design.

o Observational Study: Researchers observed existing health outcomes and exposures
without intervening.[5]
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e Population-Based: The study included all individuals with a specific birth defect within a
defined geographic area.[5]

e Case-Control Design: Information was collected from "cases" (mothers of babies with birth
defects) and "controls” (mothers of babies without birth defects).[5] Controls were randomly
selected from birth certificate records.[5]

Diagram 1: NBDPS Data Request Workflow
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Caption: Workflow for requesting access to NBDPS data.

Section 2: The National Bureau of Statistics (NBS)
of China - A More Complex Terrain

The National Bureau of Statistics (NBS) of China is the primary government agency
responsible for statistical work and economic accounting.[6] It manages the National Statistical
Data Repository, which provides a wealth of data on China's economy and society.[2] Since
December 2018, the NBS has made detailed microdata available to authorized researchers
and universities within China through an application-based system.[2]

Data Availability

The NBS offers a vast array of statistical data, including:
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e Macroeconomic Data: Monthly, quarterly, and annual data on indicators such as GDP, CPI,
and industrial production.[2][7]

e Census Data: Data from national censuses on population, economy, and agriculture.[2][7]

e Microdata: Since 2018, the NBS has been piloting the release of microdata from various
surveys to authorized institutions.[2][8]

Application Process and Protocols: A Less Defined Path

The process for accessing NBS microdata, particularly for international researchers, is less
transparent than that for the NBDPS. While a "Data Request Form" is available on the NBS
website, detailed protocols and eligibility criteria are not readily available in English. Recent
reports also indicate that access to Chinese academic and statistical databases for overseas
researchers is becoming more restricted.

Known Access Points:

o National Statistical Data Repository: Publicly available aggregated data can be accessed
and downloaded directly from the NBS website.[9][10]

o Data Request Form: A general form is available on the NBS website for inquiries. The
specificity of data that can be requested and the likelihood of fulfillment for international
researchers are unclear.

» Tsinghua China Data Center (CDC): A joint initiative between the NBS and Tsinghua
University, the CDC serves as a pilot for the development and application of government
microdata.[8] Access appears to be primarily for researchers affiliated with Tsinghua
University and the University of Chicago.[8]

Table 2: Comparison of NBDPS and NBS Data Access
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Feature

NBDPS (US)

NBS (China)

Data Access Model

Collaborative, project-based

Direct access to public data;
limited, application-based

access to microdata

Application Process

Clearly defined, multi-step

process

Less defined; a general data

request form is available

Qualified researchers, subject

Primarily researchers and

Eligibility ) universities within China for
to review _
microdata
] ] o Low - limited information on
High - clear review criteria and )
Transparency microdata access protocols for

procedures

international researchers

Data Use Agreements

Strict confidentiality and data

use agreements

Likely required for microdata,
but specific terms are not

readily available

Navigating the Challenges of Accessing NBS Data

For drug development professionals and international researchers, accessing detailed NBS

microdata presents significant hurdles. The primary route for most will be through the publicly

available aggregated data on the NBS website. For those seeking microdata, collaboration with

a Chinese academic institution, such as Tsinghua University, may be a potential, though likely

challenging, pathway.

Diagram 2: Logical Flow for Accessing NBS Data
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Caption: Decision flow for researchers seeking data from the NBS of China.

Conclusion

The NBDPS and the NBS of China represent two vastly different landscapes for data access.
The NBDPS provides a clear, albeit rigorous, collaborative pathway for researchers to access
rich public health data. In contrast, while the NBS offers a wealth of publicly available
aggregated statistics, the process for accessing more granular microdata is opaque and
appears to be increasingly challenging for international researchers. Professionals in the field
of drug development and scientific research should be aware of these differences to effectively
plan their research strategies and manage their expectations when seeking to utilize these
valuable data resources.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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